Cas no 1261603-54-6 (3-Iodonaphthalene-2-acetonitrile)

• Product Name: 3-Iodonaphthalene-2-acetonitrile
• CAS No: 1261603-54-6
• MF: C₁₂H₈IN
• MW: 293.103095054626
• CID: 4936057
• Update Time: 2025-06-12

3-Iodonaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodonaphthalene-2-acetonitrile

• Inchi： 1S/C12H8IN/c13-12-8-10-4-2-1-3-9(10)7-11(12)5-6-14/h1-4,7-8H,5H2
• InChI Key： CLAFNLLGLNQPNM-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 3-Iodonaphthalene-2-acetonitrile

Research Brief on 3-Iodonaphthalene-2-acetonitrile (CAS: 1261603-54-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Iodonaphthalene-2-acetonitrile (CAS: 1261603-54-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and iodine substituent, serves as a valuable building block in organic synthesis, particularly in the development of novel bioactive molecules. Its unique structural features make it an attractive candidate for drug discovery, material science, and diagnostic applications. This research brief aims to provide an overview of the latest advancements related to 3-Iodonaphthalene-2-acetonitrile, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Iodonaphthalene-2-acetonitrile as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The iodine atom in the molecule facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of complex molecular architectures. Researchers have successfully employed this compound in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent tyrosine kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, 3-Iodonaphthalene-2-acetonitrile has been investigated for its photophysical properties. The compound exhibits strong fluorescence, making it a promising candidate for bioimaging and sensor development. A recent publication in ACS Chemical Biology detailed its use in the design of turn-on fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. This application is particularly relevant in the study of oxidative stress-related diseases, such as neurodegenerative disorders and cancer. The probe's high selectivity and sensitivity underscore the compound's versatility beyond traditional synthetic roles.

Despite its promising applications, challenges remain in the large-scale production and optimization of 3-Iodonaphthalene-2-acetonitrile. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore more efficient methodologies. A 2024 study in Organic Process Research & Development reported a novel one-pot synthesis approach, significantly improving yield and reducing waste. Such advancements are critical for ensuring the compound's accessibility for broader research and industrial applications. Furthermore, ongoing studies are investigating its stability and toxicity profiles to address potential limitations in clinical settings.

Looking ahead, the potential of 3-Iodonaphthalene-2-acetonitrile in drug discovery and chemical biology appears vast. Its ability to serve as a scaffold for diverse molecular structures positions it as a valuable tool in the development of next-generation therapeutics. Future research directions may include exploring its applications in PROTAC (Proteolysis Targeting Chimeras) technology and covalent inhibitor design. As the scientific community continues to uncover its full potential, 3-Iodonaphthalene-2-acetonitrile is poised to remain a focal point in interdisciplinary research efforts.